Cas no 2680676-99-5 (benzyl 4-2-chloro-5-(propan-2-yl)pyrimidin-4-ylpiperazine-1-carboxylate)

• Product Name: benzyl 4-2-chloro-5-(propan-2-yl)pyrimidin-4-ylpiperazine-1-carboxylate
• CAS No: 2680676-99-5
• MF: C₁₉H₂₃ClN₄O₂
• MW: 374.864523172379
• CID: 5620639
• PubChem ID: 165925983
• Update Time: 2025-06-11

benzyl 4-2-chloro-5-(propan-2-yl)pyrimidin-4-ylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28301315
• 2680676-99-5
• benzyl 4-[2-chloro-5-(propan-2-yl)pyrimidin-4-yl]piperazine-1-carboxylate
• benzyl 4-2-chloro-5-(propan-2-yl)pyrimidin-4-ylpiperazine-1-carboxylate

• Inchi： 1S/C19H23ClN4O2/c1-14(2)16-12-21-18(20)22-17(16)23-8-10-24(11-9-23)19(25)26-13-15-6-4-3-5-7-15/h3-7,12,14H,8-11,13H2,1-2H3
• InChI Key： IETMYIDPMQMMLX-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(C(C)C)C(=N1)N1CCN(C(=O)OCC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 374.1509537g/mol
• Monoisotopic Mass: 374.1509537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 58.6Ų

Additional information on benzyl 4-2-chloro-5-(propan-2-yl)pyrimidin-4-ylpiperazine-1-carboxylate

Research Brief on Benzyl 4-2-chloro-5-(propan-2-yl)pyrimidin-4-ylpiperazine-1-carboxylate (CAS: 2680676-99-5)

Benzyl 4-2-chloro-5-(propan-2-yl)pyrimidin-4-ylpiperazine-1-carboxylate (CAS: 2680676-99-5) is a novel chemical compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its pyrimidine and piperazine moieties, exhibits potential as a key intermediate or active pharmaceutical ingredient (API) in the development of targeted therapies. Recent studies have explored its synthesis, pharmacological properties, and potential applications in drug discovery, particularly in the context of kinase inhibition and modulation of cellular signaling pathways.

The synthesis of benzyl 4-2-chloro-5-(propan-2-yl)pyrimidin-4-ylpiperazine-1-carboxylate involves multi-step organic reactions, including nucleophilic substitution and carboxylation, to achieve high purity and yield. Advanced analytical techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography have been employed to confirm its structural integrity. Researchers have noted its stability under physiological conditions, making it a promising candidate for further preclinical evaluation.

In vitro studies have demonstrated that this compound exhibits selective inhibitory activity against specific kinase targets, which are implicated in various pathological conditions, including cancer and inflammatory diseases. Molecular docking simulations suggest that the chloro and isopropyl substituents on the pyrimidine ring play a critical role in binding affinity and selectivity. These findings highlight the compound's potential as a scaffold for the design of next-generation kinase inhibitors.

Further investigations into the pharmacokinetic and pharmacodynamic profiles of benzyl 4-2-chloro-5-(propan-2-yl)pyrimidin-4-ylpiperazine-1-carboxylate are underway. Preliminary data indicate favorable absorption and distribution properties, with minimal off-target effects. However, comprehensive toxicology studies are required to assess its safety profile before advancing to clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its development.

In conclusion, benzyl 4-2-chloro-5-(propan-2-yl)pyrimidin-4-ylpiperazine-1-carboxylate represents a promising chemical entity with significant potential in medicinal chemistry. Its unique structural features and biological activity warrant further exploration to unlock its full therapeutic potential. Future research should focus on optimizing its synthetic route, expanding its biological evaluations, and exploring its applications in combination therapies.